Cas no 106306-43-8 (Butanoic acid, 3-methyl-2-nitro-, butyl ester)

• Product Name: Butanoic acid, 3-methyl-2-nitro-, butyl ester
• CAS No: 106306-43-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1177390
• Update Time: 2024-08-05

Butanoic acid, 3-methyl-2-nitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-nitro-, butyl ester
• butyl ester of α-nitroisovaleric acid

• Inchi： 1S/C9H17NO4/c1-4-5-6-14-9(11)8(7(2)3)10(12)13/h7-8H,4-6H2,1-3H3
• InChI Key： YSLXISZAALANJA-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C([N+]([O-])=O)C(C)C

Computed Properties

• Exact Mass: 203.11581

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 261.6±13.0 °C(Predicted)
• PSA: 69.44
• LogP: 2.15420
• pka: 5.80±0.50(Predicted)